Cas no 1693967-59-7 (3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
- 1693967-59-7
- EN300-1866321
- SCHEMBL3287384
-
- Inchi: 1S/C12H17NO/c1-12(2)10(11(12)13)8-5-4-6-9(7-8)14-3/h4-7,10-11H,13H2,1-3H3
- InChI Key: TXNNOQPTDJTQMT-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C(C1(C)C)N
Computed Properties
- Exact Mass: 191.131014166g/mol
- Monoisotopic Mass: 191.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.2Ų
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866321-0.05g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-0.1g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-0.25g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-0.5g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-1.0g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1866321-2.5g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-5.0g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1866321-10.0g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 10g |
$5897.0 | 2023-05-26 | ||
| Enamine | EN300-1866321-1g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1866321-5g |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine |
1693967-59-7 | 5g |
$2650.0 | 2023-09-18 |
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine: A Promising Compound in Modern Pharmaceutical Research
3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, with the chemical identifier CAS No. 1693967-59-7, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers exploring novel treatment strategies.
The molecular framework of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is defined by a cyclopropane ring substituted with a methoxyphenyl group and two methyl groups at the 2,2-positions. The presence of the methoxy group in the phenyl ring contributes to the compound's hydrophobic properties, while the cyclopropane ring imparts structural rigidity. This combination of features is critical for its interaction with biological targets, as demonstrated in recent pharmacological studies.
Recent advancements in synthetic methodologies have enabled the efficient production of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. One notable approach involves the use of catalytic asymmetric reactions to achieve high stereocontrol, which is essential for the compound's biological activity. A 2023 study published in Journal of Medicinal Chemistry reported the development of a novel catalyst system that significantly improved the yield and purity of this compound, marking a milestone in its synthesis.
The pharmacological profile of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been extensively investigated in preclinical models. Research conducted in 2024 revealed its potential as an agonist for specific G-protein-coupled receptors (GPCRs), which are key targets in the development of drugs for neurological and cardiovascular disorders. The compound's ability to modulate these receptors suggests its utility in treating conditions such as hypertension and neurodegenerative diseases.
Furthermore, the compound's interaction with enzyme systems has been explored in recent studies. A 2023 paper in ACS Chemical Biology demonstrated that 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine exhibits selective inhibition of certain kinases, which are implicated in cancer progression. This finding underscores its potential as a therapeutic agent in oncology, particularly in targeting pathways associated with tumor growth.
The structural characteristics of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine also make it an attractive candidate for drug design. Its cyclopropane ring provides a scaffold for further functionalization, enabling the creation of derivatives with enhanced potency and reduced side effects. A 2024 review in Drug Discovery Today highlighted the importance of such structural modifications in optimizing the compound's therapeutic index.
Recent computational studies have further elucidated the molecular mechanisms underlying the activity of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. Molecular dynamics simulations have shown that the compound binds to its target receptors with high affinity, forming stable interactions that are crucial for its biological effects. These insights are invaluable for the rational design of new drugs based on this scaffold.
In addition to its therapeutic potential, the compound's chemical stability and solubility properties have been evaluated in various solvents. A 2023 study in Organic & Biomolecular Chemistry reported that the compound exhibits good solubility in polar solvents, which is beneficial for its formulation into pharmaceutical products. This property is essential for ensuring the compound's bioavailability and efficacy in vivo.
The application of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine extends beyond traditional therapeutic areas. Emerging research suggests its potential in the development of targeted therapies for rare diseases. For instance, a 2024 preclinical study indicated that the compound could modulate specific signaling pathways associated with rare genetic disorders, opening new avenues for personalized medicine.
Moreover, the compound's role in drug delivery systems has been explored in recent years. Researchers are investigating its use as a carrier molecule for delivering bioactive agents to specific tissues. A 2023 paper in Advanced Drug Delivery Reviews discussed the potential of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine in enhancing the targeting efficiency of drug delivery, which could revolutionize the treatment of complex diseases.
Despite its promising attributes, the development of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine as a therapeutic agent faces several challenges. One major hurdle is the need for further optimization of its pharmacokinetic properties to ensure prolonged therapeutic effects. Additionally, the compound's toxicity profile must be thoroughly evaluated to ensure its safety in clinical settings.
Collaborative efforts between academia and industry are playing a crucial role in overcoming these challenges. A 2024 partnership between a pharmaceutical company and a research institution has led to the establishment of a dedicated program for the development of 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine-based therapies. This collaboration is expected to accelerate the translation of preclinical findings into clinical applications.
In conclusion, 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, coupled with recent advancements in synthetic methods and pharmacological research, positions it as a valuable tool for the development of novel therapies. As ongoing studies continue to uncover its potential, the compound is likely to play a significant role in the future of drug discovery and treatment strategies.
For further information on the latest research and developments related to 3-(3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, it is recommended to consult recent scientific publications and industry reports. Staying updated with these developments will provide insights into the evolving landscape of this compound's applications in medicine.
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